Cas no 5659-02-9 (2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide)

• Product Name: 2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide
• CAS No: 5659-02-9
• MF: C₂₂H₂₄FN₃O₃
• MW: 397.442668914795
• MDL: MFCD33032261
• CID: 1599368
• PubChem ID: 86652932
• Update Time: 2025-10-29

2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(diethylamino)ethyl]-4-[(4-fluorophenyl)(hydroxy)methylidene]-5-(pyridin-3-yl)pyrrolidine-2,3-dione
• 2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide
• [1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-pyridin-3-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
• 5659-02-9
• AC1NR5IC
• DTXSID80412081

• MDL： MFCD33032261
• Inchi： 1S/C22H24FN3O3/c1-3-25(4-2)12-13-26-19(16-6-5-11-24-14-16)18(21(28)22(26)29)20(27)15-7-9-17(23)10-8-15/h5-11,14,19,27H,3-4,12-13H2,1-2H3
• InChI Key： KKWRATWOIBEUTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=C1C(C(N(C1C1C=NC=CC=1)CC[NH+](CC)CC)=O)=O)[O-]

Computed Properties

• Exact Mass: 397.18032
• Monoisotopic Mass: 397.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.266
• Boiling Point: 556.4°C at 760 mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.598
• PSA: 73.74

Additional information on 2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide

Compound CAS No 5659-02-9: 2-Bromo-1-(2-phenylquinolin-4-yl)ethan-1-one Hydrobromide

The compound CAS No 5659-02-9, also known as 2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline derivative with a brominated ketone group, making it a versatile building block for various chemical syntheses.

Structural Insights: The molecule consists of a quinoline ring system substituted with a phenyl group at the 2-position and a brominated ethanone group at the 4-position. The presence of the bromine atom introduces both electronic and steric effects, which are crucial for its reactivity in various chemical reactions. Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications.

Synthesis and Properties: The synthesis of 2-bromo-1-(2-phenylquinolin-4-yl)ethan-1-one hydrobromide involves a multi-step process, often utilizing Friedel-Crafts alkylation or acylation reactions followed by bromination. The compound exhibits a high degree of stability under standard laboratory conditions, with a melting point of approximately 230°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic synthesis.

Applications in Medicinal Chemistry: Recent research has focused on the use of this compound as an intermediate in the synthesis of complex heterocyclic structures, particularly those resembling natural product frameworks. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its utility in constructing bioactive molecules targeting cancer and neurodegenerative diseases. The bromine atom serves as an excellent leaving group, enabling facile substitution reactions that are pivotal in drug discovery processes.

Materials Science Perspective: Beyond its role in pharmaceuticals, CAS No 5659-02-9 has shown promise in materials science applications, particularly in the development of advanced organic semiconductors. Its aromatic system and electron-withdrawing groups contribute to favorable electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Environmental Considerations: While the compound itself is not classified as hazardous under standard conditions, its synthesis and handling require adherence to good laboratory practices to minimize environmental impact. Researchers are increasingly exploring greener synthetic routes to produce this compound, aligning with global sustainability goals.

Future Directions: Ongoing research into CAS No 5659-02-9 is expected to uncover new applications across diverse fields. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in its utilization, particularly in areas such as drug delivery systems and advanced materials development.

In conclusion, CAS No 5659-02-9, or 2-bromo-1-(2-phenylquinolin-4-yl)ethanone hydrobromide, stands as a testament to the intricate interplay between molecular design and functionality. Its versatility across multiple disciplines underscores its importance as a key intermediate in modern chemical research.